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An In-depth Technical Guide to the Phase Diagram of Neon

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical behavior of elements under varying conditions is paramount. Neon, a noble
gas, presents a seemingly simple yet fundamentally important case study in phase transitions.
This technical guide provides a detailed overview of the phase diagram of neon, summarizing
key quantitative data, outlining experimental methodologies for its determination, and
visualizing the relationships between its solid, liquid, and gaseous states.

Data Presentation

The phase behavior of neon is characterized by its triple point, critical point, and the
boundaries between its solid, liquid, and vapor phases. The following tables summarize the key
guantitative data that define neon's phase diagram.

Table 1: Key Phase Points of Neon

Property Temperature (K) Pressure (MPa)
Triple Point 24.556 0.04337

Critical Point 44.492 2.769

Normal Melting Point 24.56 0.101325

Normal Boiling Point 27.104 0.101325
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Table 2: Neon Melting Line Data (Simon-Glatzel Equation)

The melting curve of neon, the boundary between the solid and liquid phases, can be
described by the Simon-Glatzel equation:
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P(T) =P, W[(%f)b - 1]P(T)=Pref+a[ (TrefT)b-1]

where:

P is the pressure in GPa
e Tis the temperature in K
e ngcontent-ng-c4139270029="" _nghost-ng-c3278073658="" class="inline ng-star-inserted">

P, Pref

=0 GPa
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T, ;Tref

= 24.56 K (Triple Point Temperature)

e a=1.989 GPa

b=1.753
This equation provides a good fit for experimental data up to high pressures.[1]
Table 3: Neon Vapor and Sublimation Pressure Data (Antoine Equation)

The relationship between temperature and pressure for the vapor-liquid (boiling) and solid-
vapor (sublimation) equilibria at lower pressures can be represented by the Antoine equation:
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log,  (P)=A - £2-10910(P)=A-C+TB
where:

e P isthe pressure in bar

e Tis the temperature in K

The following parameters are valid for the temperature range of 15.9 K to 27 K[2][3]:

A B C

3.75641 95.599 -1.503

Experimental Protocols

The determination of the phase diagram of neon involves a variety of experimental techniques
designed to probe the physical state of the substance under controlled temperature and
pressure conditions.

Melting Curve Determination

The high-pressure melting curve of neon has been experimentally determined using a
diamond-anvil cell (DAC).[4][5]

o Sample Loading: A small amount of neon is cryogenically loaded into a sample chamber,
which is a small hole drilled in a metal gasket positioned between the two diamond anvils. A
ruby chip is often included as a pressure calibrant.

o Pressure Application and Measurement: Pressure is applied by mechanically forcing the
diamonds together. The pressure is measured in situ using the ruby fluorescence method.
The wavelength shift of the fluorescence lines of the ruby crystal is directly correlated to the
pressure.

o Heating and Temperature Measurement: The sample is heated, often using a laser or a
resistive heater. The temperature is measured using a thermocouple or by spectral
radiometry.
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e Phase Transition Detection: The transition from solid to liquid is typically detected visually by
observing the change in the sample's appearance, such as the disappearance of solid facets
or the onset of fluid motion.

Vapor and Sublimation Pressure Measurement

Vapor and sublimation pressures are typically measured using static or dynamic methods in a
cryostat.

» Static Method: A sample of neon is placed in a temperature-controlled chamber. The
pressure of the vapor in equilibrium with the condensed phase (liquid or solid) is measured
directly using a pressure transducer. The temperature of the sample is precisely controlled
and measured with resistance thermometers.

» Vapor-Recirculating Equilibrium System: This method involves recirculating the vapor phase
in a closed loop that passes through the liquid or solid phase. This ensures that equilibrium is
reached, and the pressure and temperature are measured under these stable conditions.[6]

Crystal Structure Determination

The crystal structure of solid neon at high pressures is determined using X-ray diffraction
(XRD), often in conjunction with a diamond-anvil cell.

o Experimental Setup: A DAC is used to pressurize a sample of neon into its solid state. The
cell is placed in the path of a high-intensity X-ray beam, typically from a synchrotron source.

o Data Collection: The X-rays are diffracted by the crystal lattice of the solid neon. The
diffraction pattern, consisting of a series of spots or rings, is recorded on a detector.

o Structure Analysis: The positions and intensities of the diffraction peaks are used to
determine the crystal structure and lattice parameters of the solid. For neon, these studies
have confirmed a face-centered cubic (fcc) structure up to very high pressures, with no
observed solid-solid phase transitions.[7][8]

Visualization of the Neon Phase Diagram

The following diagram, generated using the Graphviz DOT language, provides a schematic
representation of the phase diagram of neon, illustrating the relationships between the solid,
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liquid, and gas phases as a function of pressure and temperature.
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A schematic representation of the phase diagram of neon.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1203905?utm_src=pdf-body-img
https://www.benchchem.com/product/b1203905?utm_src=pdf-body
https://www.benchchem.com/product/b1203905?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1203905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

References

e 1. pubs.aip.org [pubs.aip.org]

e 2. neon [webbook.nist.gov]

e 3. neon [webbook.nist.gov]

e 4. research.utwente.nl [research.utwente.nl]

e 5. [PDF] The melting curve of neon at high pressure | Semantic Scholar
[semanticscholar.org]

e 6. researchgate.net [researchgate.net]
e 7. pubs.aip.org [pubs.aip.org]
» 8. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [phase diagram of neon under varying pressure and
temperature]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203905#phase-diagram-of-neon-under-varying-
pressure-and-temperature]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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